Cas no 2803846-01-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid
• CAS No: 2803846-01-5
• MF: C₂₇H₂₁NO₄
• MW: 423.459947347641
• CID: 5612437
• PubChem ID: 165546083
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid

• Inchi： 1S/C27H21NO4/c29-26(30)24-14-13-17(18-7-1-2-8-19(18)24)15-28-27(31)32-16-25-22-11-5-3-9-20(22)21-10-4-6-12-23(21)25/h1-14,25H,15-16H2,(H,28,31)(H,29,30)
• InChI Key： BYQGPJNVTUCJNV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C1=CC=CC=C1C2COC(=O)NCC1=CC=C(C2=CC=CC=C21)C(O)=O

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid

4-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl naphthalene-1-carboxylic acid: A Comprehensive Overview

The compound with CAS number 2803846-01-5, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl naphthalene-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene framework with a carboxylic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino methyl side chain.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as click chemistry and transition metal-catalyzed coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials development.

The naphthalene core of this molecule is a well-known aromatic system that contributes to its stability and fluorescence properties. The presence of the carboxylic acid group enhances its solubility in polar solvents, making it suitable for various biochemical assays. The Fmoc group, on the other hand, serves as a robust protecting group for amino functionalities, ensuring stability during synthesis while allowing controlled deprotection under specific conditions.

Emerging research has highlighted the potential of this compound in the development of advanced materials, such as fluorescent sensors and bioimaging agents. Its unique combination of structural features makes it an ideal candidate for applications requiring both high stability and functional versatility.

In terms of therapeutic applications, this compound has shown promise in targeted drug delivery systems due to its ability to serve as a versatile scaffold for attaching bioactive molecules. Recent studies have demonstrated its potential in modulating cellular signaling pathways, paving the way for novel therapeutic strategies.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the electronic properties and reactivity of this compound. Advanced simulations have revealed its potential as a building block for constructing complex molecular architectures with tailored functionalities.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl naphthalene-1-carboxylic acid represents a cutting-edge molecule at the intersection of organic synthesis and functional materials science. Its versatile structure and tunable properties position it as a valuable asset in advancing both academic research and industrial applications.